Cas no 100622-41-1 (2-(4-Bromobenzyl)-1H-benzimidazole)

2-(4-Bromobenzyl)-1H-benzimidazole is a brominated benzimidazole derivative with significant potential in medicinal chemistry and material science. Its structure features a benzimidazole core substituted with a 4-bromobenzyl group at the 2-position, enhancing its reactivity and binding affinity. This compound is particularly valuable as a versatile intermediate in the synthesis of pharmaceuticals, especially for developing kinase inhibitors and antimicrobial agents. The presence of the bromine atom offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its stable crystalline form and high purity make it suitable for precise synthetic applications. Additionally, its benzimidazole scaffold contributes to biological activity, often associated with antitumor and antiviral properties.
2-(4-Bromobenzyl)-1H-benzimidazole structure
100622-41-1 structure
Product Name:2-(4-Bromobenzyl)-1H-benzimidazole
CAS No:100622-41-1
MF:C14H11BrN2
MW:287.154542207718
MDL:MFCD00273342
CID:227506
PubChem ID:14289791
Update Time:2025-07-02

2-(4-Bromobenzyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromobenzyl)-1H-benzimidazole
    • 1H-Benzimidazole,2-[(4-bromophenyl)methyl]-
    • 1H-Benzimidazole,2-[(4-bromophenyl)methyl]
    • 2-(4-bromobenzyl)-1H-benzo[d]imidazole
    • 2-(4-bromo-benzyl)-1H-benzoimidazole
    • 2-4'-Brombenzyl-benzimidazol
    • 2-p-Bromobenzylbenzimidazole
    • 2-[(4-Bromophenyl)methyl]-1H-benzimidazole
    • 1H-Benzimidazole, 2-((4-bromophenyl)methyl)-
    • AMY37698
    • 1H-Benzimidazole, 2-[(4-bromophenyl)methyl]-
    • 4-bromobenzyl benzimidazole
    • SCHEMBL483337
    • DTXSID8073001
    • N-(2-(2-Bromobenzyloxy)phenyl)formamide
    • CS-0339991
    • FT-0697155
    • 100622-41-1
    • 2-[(4-bromophenyl)methyl]-1H-1,3-benzodiazole
    • AKOS008962271
    • F11614
    • MFCD00273342
    • RCFICICMGDCINS-UHFFFAOYSA-N
    • MDL： MFCD00273342
    • Inchi： 1S/C14H11BrN2/c15-11-7-5-10(6-8-11)9-14-16-12-3-1-2-4-13(12)17-14/h1-8H,9H2,(H,16,17)
    • InChI Key： RCFICICMGDCINS-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)CC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 286.01100
  • Monoisotopic Mass: 286.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.505±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 220 ºC (methanol ethyl ether )
  • Boiling Point: 506.5°C at 760 mmHg
  • Flash Point: 260.1°C
  • Refractive Index: 1.699
  • Solubility: Almost insoluble (0.057 g/l) (25 º C),
  • PSA: 28.68000
  • LogP: 3.91620

2-(4-Bromobenzyl)-1H-benzimidazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Bromobenzyl)-1H-benzimidazole Pricemore >>

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